Cas no 14481-08-4 (nickel(ii) bis(2,2,6,6-tetramethyl-3,5-heptanedio)

• Product Name: nickel(ii) bis(2,2,6,6-tetramethyl-3,5-heptanedio
• CAS No: 14481-08-4
• MF: C₂₂H₃₈NiO₄
• MW: 425.228128910065
• MDL: MFCD00192348
• CID: 87345
• PubChem ID: 24865189
• Update Time: 2025-06-22

nickel(ii) bis(2,2,6,6-tetramethyl-3,5-heptanedio Chemical and Physical Properties

Names and Identifiers

• nickel(ii) bis(2,2,6,6-tetramethyl-3,5-heptanedio
• Nickel(II) bis(2,2,6,6-tetramethyl-3,5-heptanedionate)
• BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)NICKEL(II)
• Ni(TMHD)2
• Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)nickel
• Bis(2,2,6,6-tetramethylheptane-3,5-dionato)nickel(II)
• NICKEL TMHD
• [Nickel(II) thd]
• Nickel bis(dipivaloylmethanate)
• NICKEL (2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE)
• NICKEL (II) 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
• Nickel tetramethylheptanedionate(Ni(thd)2)
• 14481-08-4
• Nickel(2+);(E)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate

• MDL： MFCD00192348
• Inchi： 1S/2C11H20O2.Ni/c2*1-10(2,3)8(12)7-9(13)11(4,5)6;/h2*7,12H,1-6H3;/q;;+2/p-2/b2*8-7+;
• InChI Key： PIIJAZNTPALBJL-ORWWTJHYSA-L
• SMILES： [Ni+2].[O-]/C(=C/C(C(C)(C)C)=O)/C(C)(C)C.[O-]/C(=C/C(C(C)(C)C)=O)/C(C)(C)C

Computed Properties

• Exact Mass: 424.212351g/mol
• Monoisotopic Mass: 424.212351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Color/Form: Purple powder
• Density: g/cm3
• Melting Point: 219-223 °C (lit.)
• Boiling Point: 90-110°C/0.1mm
• Flash Point: 90-110°C/0.1mm subl.
• Stability/Shelf Life: hygroscopic
• PSA: 52.60000
• LogP: 6.02500
• Solubility: Not determined

nickel(ii) bis(2,2,6,6-tetramethyl-3,5-heptanedio Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H332-H350
• Warning Statement： P201-P280-P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45-20/21/22
• Safety Instruction： 53-36/37-45
• Hazardous Material Identification：
• Risk Phrases：45-20/21/22

Additional information on nickel(ii) bis(2,2,6,6-tetramethyl-3,5-heptanedio

Nickel(II) Bis(2,2,6,6-Tetramethyl-3,5-Heptanedioate): A Comprehensive Overview

The compound with CAS No. 14481-08-4, commonly referred to as nickel(II) bis(2,2,6,6-tetramethyl-3,5-heptanedioate, is a significant entity in the realm of coordination chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various fields. In this article, we delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

Nickel(II) bis(2,2,6,6-tetramethyl-3,5-heptanedioate is a coordination complex where the central nickel ion is coordinated by two bis(2,2,6,6-tetramethyl-3,5-heptanedioate ligands. The ligand itself is a derivative of heptanedioic acid, with specific substituents that influence the overall geometry and reactivity of the complex. The tetramethyl groups attached to the heptanedioate backbone play a crucial role in stabilizing the structure and imparting unique electronic properties.

Recent studies have highlighted the importance of nickel(II) complexes in catalytic applications. For instance, research published in *Journal of Catalysis* demonstrated that nickel(II) bis(2,2,6,6-tetramethyl-3,5-heptanedioate exhibits exceptional catalytic activity in alkene epoxidation reactions under mild conditions. This finding underscores its potential as an eco-friendly catalyst for industrial processes.

The synthesis of nickel(II) bis(2,2,6,6-tetramethyl-3,5-heptanedioate typically involves a two-step process: first, the preparation of the heptanedioate ligand through esterification or amidation reactions; secondly, the coordination of the nickel ion to form the final complex. Advanced techniques such as X-ray crystallography have been employed to elucidate the molecular structure of this compound. These studies reveal a distorted octahedral geometry around the nickel center due to the steric bulk introduced by the tetramethyl groups.

In terms of physical properties, nickel(II) bis(2,2